Cas no 303985-34-4 (1-3-(Trifluoromethyl)benzyl-1H-indole-2,3-dione 3-(N-phenylhydrazone))

• Product Name: 1-3-(Trifluoromethyl)benzyl-1H-indole-2,3-dione 3-(N-phenylhydrazone)
• CAS No: 303985-34-4
• CID: 4644634
• Update Time: 2025-06-23

1-3-(Trifluoromethyl)benzyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) Chemical and Physical Properties

Names and Identifiers

• 1-[3-(TRIFLUOROMETHYL)BENZYL]-1H-INDOLE-2,3-DIONE 3-(N-PHENYLHYDRAZONE)
• 1H-Indole-2,3-dione, 1-[[3-(trifluoromethyl)phenyl]methyl]-, 3-(2-phenylhydrazone)
• 1-3-(Trifluoromethyl)benzyl-1H-indole-2,3-dione 3-(N-phenylhydrazone)

Additional information on 1-3-(Trifluoromethyl)benzyl-1H-indole-2,3-dione 3-(N-phenylhydrazone)

Recent Advances in the Study of 1-3-(Trifluoromethyl)benzyl-1H-indole-2,3-dione 3-(N-phenylhydrazone (CAS: 303985-34-4)

The compound 1-3-(Trifluoromethyl)benzyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) (CAS: 303985-34-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of 1-3-(Trifluoromethyl)benzyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) as a promising scaffold for the development of novel inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways. The trifluoromethyl group and the indole-2,3-dione core are believed to contribute to its enhanced binding affinity and selectivity, making it a valuable candidate for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and cancer. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the compound occupies the active site of COX-2 with high affinity, thereby blocking prostaglandin synthesis.

Another significant advancement was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where the compound was evaluated for its anti-proliferative effects against a panel of cancer cell lines. The results indicated that 1-3-(Trifluoromethyl)benzyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) induces apoptosis in cancer cells through the activation of the intrinsic mitochondrial pathway, as evidenced by caspase-3 cleavage and cytochrome c release.

Further investigations into the pharmacokinetic properties of this compound have also been conducted. A 2024 study in Drug Metabolism and Disposition explored its metabolic stability and plasma protein binding, revealing favorable characteristics such as moderate plasma half-life and low clearance rates. These findings suggest that the compound has the potential to be developed into an orally bioavailable drug candidate.

Despite these promising results, challenges remain in optimizing the compound's solubility and reducing off-target effects. Current research efforts are focused on structural modifications to improve its drug-like properties while maintaining its potent biological activity. Collaborative studies between academic and industrial researchers are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1-3-(Trifluoromethyl)benzyl-1H-indole-2,3-dione 3-(N-phenylhydrazone) (CAS: 303985-34-4) represents a promising lead compound with significant potential in the treatment of inflammatory diseases and cancer. Continued research into its mechanisms of action and further optimization of its pharmacological properties will be critical for its successful development as a therapeutic agent.